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Compound of Interest

Compound Name: Dipotassium silicate

Cat. No.: B155586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of dipotassium silicate
(K₂SiO₃) as a foliar spray in greenhouse research settings. The following sections detail the

preparation, application techniques, and expected outcomes based on published studies, with

a focus on enhancing plant growth, and disease resistance.

Introduction
Dipotassium silicate is a readily available source of soluble silicon and potassium, two

elements beneficial for plant health. Foliar application provides a rapid method for delivering

these nutrients and eliciting protective responses in plants. Silicon, when applied to foliage, can

form a protective barrier on the leaf surface and is also known to activate the plant's innate

defense mechanisms against various biotic and abiotic stresses. Potassium is an essential

macronutrient involved in numerous physiological processes, including enzyme activation,

water regulation, and photosynthesis.

General Recommendations and Precautions
Alkalinity: Dipotassium silicate solutions are alkaline and can cause a rapid increase in the

pH of the spray solution. It is crucial to monitor and, if necessary, adjust the final pH of the

tank mix to a range suitable for the specific crop, typically between 5.5 and 6.5, to prevent

foliar damage and ensure the stability of other tank-mixed products.
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Compatibility: A jar test is recommended before tank-mixing dipotassium silicate with other

pesticides or fertilizers to check for physical compatibility. Avoid mixing with acidic inputs, as

this can cause the silicate to precipitate out of the solution.

Surfactants: The use of a non-ionic surfactant is highly recommended to improve the wetting

and spreading of the foliar spray on the leaf surface, ensuring uniform coverage and

enhancing absorption.

Application Timing: Apply foliar sprays during the cooler parts of the day, such as early

morning or late evening, to avoid rapid drying of the droplets and potential leaf burn. Avoid

spraying during periods of high temperature or high humidity.

Safety: Always wear appropriate personal protective equipment (PPE), including gloves and

safety glasses, when handling dipotassium silicate. Avoid inhalation of the spray mist.

Quantitative Data from Greenhouse Studies
The following tables summarize the quantitative effects of dipotassium silicate foliar sprays

on various crops in greenhouse settings.

Table 1: Effect of Dipotassium Silicate Foliar Spray on Cucumber (Cucumis sativus) Growth

and Yield

Concentration
of K₂SiO₃

Plant Height
Increase (%)

Fruit Weight
Increase (%)

Total Yield
Increase/plant
(%)

Reference

3%

Significant

increase over

control

Significant

increase over

control

Significant

increase over

control

[1]

4%

Significant

increase over

control

Significant

increase over

control

Significant

increase over

control

[1]

Table 2: Effect of Dipotassium Silicate Foliar Spray on Disease Severity and Yield in Beans

(Phaseolus vulgaris)
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Concentration
of K₂SiO₃

pH of Solution
Disease
Severity
Reduction (%)

Yield Increase
(%)

Reference

60 g/L 5.5 42 30 [2]

60 g/L 10.5 30 43 [2]

Table 3: Effect of Dipotassium Silicate Foliar Spray on Powdery Mildew in Various Cucurbits

Concentration
of Si

Crop Disease Outcome Reference

≥17.0 mM

Cucumber,

Muskmelon,

Zucchini

Powdery Mildew

Fewer powdery

mildew colonies

developed

[3]

Experimental Protocols
Protocol for Preparation of Dipotassium Silicate Foliar
Spray Solution
This protocol is a general guideline and should be adapted based on the specific research

objectives and crop.

Materials:

Dipotassium silicate (source with known K₂O and SiO₂ content)

Distilled or deionized water

Non-ionic surfactant

pH meter

Phosphoric acid or other suitable pH adjuster

Graduated cylinders and beakers
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Magnetic stirrer and stir bar (optional)

Spray bottle or backpack sprayer

Procedure:

Calculate the required amount of dipotassium silicate: Based on the desired concentration

of silicon (Si) or potassium silicate (K₂SiO₃) for the treatment, calculate the mass of the

product needed to prepare the final spray volume.

Dissolve the dipotassium silicate: Fill the spray tank or a mixing vessel with approximately

80% of the final volume of water. While stirring, slowly add the calculated amount of

dipotassium silicate. Continue to agitate the solution until the product is completely

dissolved.

Add surfactant: Add the recommended rate of a non-ionic surfactant to the solution and

continue to stir.

Adjust pH: Measure the pH of the solution. If necessary, slowly add a pH adjuster (e.g.,

phosphoric acid) dropwise while stirring until the desired pH (typically 5.5-6.5) is reached.

Final Volume: Add the remaining water to reach the final desired volume and mix thoroughly.

Application: Apply the solution to the plant foliage to the point of runoff, ensuring complete

coverage of both the upper and lower leaf surfaces.

Experimental Design for a Greenhouse Study on
Cucumber
Objective: To evaluate the effect of different concentrations of dipotassium silicate foliar spray

on the growth, yield, and resistance to powdery mildew of greenhouse-grown cucumber.

Materials and Methods:

Plant Material: Cucumber seedlings (e.g., 'Hisham F1' hybrid) at the 2-3 true leaf stage.
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Growing Conditions: Grow plants in a greenhouse with controlled temperature (25-30°C day

/ 18-22°C night), humidity (60-70%), and a 16-hour photoperiod.

Experimental Design: A completely randomized design with four treatments and a control,

with at least three replicates per treatment. Each replicate consists of a plot with 5-10 plants.

Treatments:

Control: Foliar spray with distilled water + surfactant.

T1: Foliar spray with 1% dipotassium silicate solution + surfactant.

T2: Foliar spray with 2% dipotassium silicate solution + surfactant.

T3: Foliar spray with 3% dipotassium silicate solution + surfactant.

T4: Foliar spray with 4% dipotassium silicate solution + surfactant.

Application: Apply the foliar sprays every 10-14 days, starting from the 4-5 true leaf stage, for

a total of 3-4 applications.

Data Collection:

Growth Parameters: Measure plant height, number of leaves, and leaf area at regular

intervals.

Yield Parameters: At harvest, record the number of fruits per plant, average fruit weight,

and total yield per plant.

Disease Assessment (if applicable): In case of a natural or artificial outbreak of powdery

mildew, assess the disease severity using a rating scale (e.g., 0-5 scale where 0 = no

infection and 5 = >75% of leaf area infected).

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) to

determine the statistical significance of the differences between the treatments.
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Caption: General workflow for a greenhouse study on dipotassium silicate foliar spray.
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Caption: Silicon-induced signaling pathways for biotic stress resistance in plants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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